Citalopram-d4 Hydrobromide Salt
Citalopram-d4 Hydrobromide Salt
Citalopram-d4 (hydrobromide) is intended for use an internal standard for the quantification of citalopram by GC- or LC-MS. Citalopram is a selective serotonin reuptake inhibitor which is commonly prescribed as an antidepressant. It also acts as an antagonist of nicotinic acetylcholine receptors (IC50 = 0.93 µM).
Citalopram-d4 Hydrobromide Salt is the labeled analogue of Citalopram Hydrobromide Salt, an inhibitor of serotonin (5-HT) uptake. Used as an antidepressant.
Citalopram-d4 Hydrobromide Salt is the labeled analogue of Citalopram Hydrobromide Salt, an inhibitor of serotonin (5-HT) uptake. Used as an antidepressant.
Brand Name:
Vulcanchem
CAS No.:
1219803-58-3
VCID:
VC0196392
InChI:
InChI=1S/C20H21FN2O.BrH/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H/i5D,6D,7D,8D;
SMILES:
CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br
Molecular Formula:
C20H22BrFN2O
Molecular Weight:
409.3 g/mol
Citalopram-d4 Hydrobromide Salt
CAS No.: 1219803-58-3
Cat. No.: VC0196392
Molecular Formula: C20H22BrFN2O
Molecular Weight: 409.3 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Citalopram-d4 (hydrobromide) is intended for use an internal standard for the quantification of citalopram by GC- or LC-MS. Citalopram is a selective serotonin reuptake inhibitor which is commonly prescribed as an antidepressant. It also acts as an antagonist of nicotinic acetylcholine receptors (IC50 = 0.93 µM). Citalopram-d4 Hydrobromide Salt is the labeled analogue of Citalopram Hydrobromide Salt, an inhibitor of serotonin (5-HT) uptake. Used as an antidepressant. |
|---|---|
| CAS No. | 1219803-58-3 |
| Molecular Formula | C20H22BrFN2O |
| Molecular Weight | 409.3 g/mol |
| IUPAC Name | 1-[3-(dimethylamino)propyl]-1-(2,3,5,6-tetradeuterio-4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrobromide |
| Standard InChI | InChI=1S/C20H21FN2O.BrH/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H/i5D,6D,7D,8D; |
| Standard InChI Key | WIHMBLDNRMIGDW-VBMPRCAQSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1C2(C3=C(CO2)C=C(C=C3)C#N)CCCN(C)C)[2H])[2H])F)[2H].Br |
| SMILES | CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br |
| Canonical SMILES | CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br |
| Appearance | Off-White to Pale Yellow Solid |
| Melting Point | 180-182°C |
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